Cas no 246852-46-0 (Ro 64-5229)

• Product Name: Ro 64-5229
• CAS No: 246852-46-0
• MF: C₁₇H₁₉Cl₂N₃O
• MW: 352.258261919022
• CID: 2089609
• PubChem ID: 10428048
• Update Time: 2025-04-21

Ro 64-5229 Chemical and Physical Properties

Names and Identifiers

• Ro 64-5229
• CHEMBL305406
• BDBM50080064
• 1-[2-Cycloheptyloxy-2-(2,6-dichloro-phenyl)-vinyl]-1H-[1,2,4]triazole(Ro 64-5229)
• 246852-46-0
• CS-0028091
• HY-103557
• Ro-645229
• 1-[(Z)-2-cycloheptyloxy-2-(2,6-dichlorophenyl)ethenyl]-1,2,4-triazole
• 1-((Z)-2-cycloheptyloxy-2-(2,6-dichlorophenyl)ethenyl)-1,2,4-triazole
• (Z)-1-(2-(CYCLOHEPTYLOXY)-2-(2,6-DICHLOROPHENYL)VINYL)-1H-1,2,4-TRIAZOLE
• Q27088599
• SCHEMBL187035
• GLXC-02869
• (Z)-1-[2-Cycloheptyloxy-2-(2,6-dichlorophenyl)ethenyl]-1H-1,2,4-triazole
• C13572
• Ro64-5229
• GTPL3955
• AKOS024457331
• 1-[(Z)-2-Cycloheptyloxy-2-(2,6-dichloro-phenyl)-vinyl]-1H-[1,2,4]triazole

• Inchi： 1S/C17H19Cl2N3O/c18-14-8-5-9-15(19)17(14)16(10-22-12-20-11-21-22)23-13-6-3-1-2-4-7-13/h5,8-13H,1-4,6-7H2/b16-10-
• InChI Key： STCVFKBRXOEQRF-YBEGLDIGSA-N
• SMILES： ClC1C=CC=C(C=1/C(=C/N1C=NC=N1)/OC1CCCCCC1)Cl

Computed Properties

• Exact Mass: 351.0905176g/mol
• Monoisotopic Mass: 351.0905176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 39.9Ų